Cas no 1147558-36-8 (7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo3.3.1nonane-3,3-dione)

7-Benzyl-9-hydroxy-3λ⁶-thia-7-azabicyclo[3.3.1]nonane-3,3-dione is a bicyclic sulfonamide derivative with a unique heterocyclic structure, combining a benzyl-substituted azabicyclo framework with a sulfonyl moiety. This compound exhibits potential utility in medicinal chemistry and organic synthesis due to its rigid scaffold and functional group diversity. The presence of a hydroxyl group enhances its reactivity, enabling further derivatization, while the sulfonyl group may contribute to biological activity or stability. Its structural complexity makes it a candidate for investigating enzyme inhibition or as a building block for pharmacologically active molecules. The compound's defined stereochemistry and purity are critical for reproducible research applications.

7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo3.3.1nonane-3,3-dione structure

1147558-36-8 structure

Product Name:7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo3.3.1nonane-3,3-dione

CAS No:1147558-36-8

MF:C₁₄H₁₉NO₃S

MW:281.370562791824

MDL:MFCD30180694

CID:5241461

PubChem ID:58414535

Update Time:2025-05-27

7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo3.3.1nonane-3,3-dione Chemical and Physical Properties

Names and Identifiers

- 7-Benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione
- AB86265
- AB86270
- (1R,5S,9r)-7-benzyl-9-hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide
- (1R,5S,9s)-7-benzyl-9-hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide
- 3-Thia-7-azabicyclo[3.3.1]nonan-9-ol, 7-(phenylmethyl)-, 3,3-dioxide
- 7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo3.3.1nonane-3,3-dione
- MDL： MFCD30180694
- Inchi： 1S/C14H19NO3S/c16-14-12-7-15(6-11-4-2-1-3-5-11)8-13(14)10-19(17,18)9-12/h1-5,12-14,16H,6-10H2
- InChI Key： WGQNFAJGOPSXRT-UHFFFAOYSA-N
- SMILES： S1(CC2CN(CC3C=CC=CC=3)CC(C1)C2O)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 389
XLogP3: 0.6
Topological Polar Surface Area: 66

7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo3.3.1nonane-3,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-296470-0.05g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		0.05g	$1927.0	2023-09-06
Enamine	EN300-296470-0.1g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		0.1g	$2019.0	2023-09-06
Enamine	EN300-296470-0.25g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		0.25g	$2110.0	2023-09-06
Enamine	EN300-296470-0.5g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		0.5g	$2202.0	2023-09-06
Enamine	EN300-296470-1.0g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		1g	$0.0	2023-06-07
Enamine	EN300-296470-2.5g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		2.5g	$4495.0	2023-09-06
Enamine	EN300-296470-5.0g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		5.0g	$6650.0	2023-02-28
Enamine	EN300-296470-10.0g	7-benzyl-9-hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dione	1147558-36-8		10.0g	$9859.0	2023-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01004408-1g	7-Benzyl-9-hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide	1147558-36-8	98%	1g	￥11466.0	2023-04-05
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